Cas no 4247-61-4 (1,1,2,2,3,3-hexafluoro-4,4-bis(trifluoromethyl)cyclobutane)
4247-61-4 structure
Product Name:1,1,2,2,3,3-hexafluoro-4,4-bis(trifluoromethyl)cyclobutane
CAS No:4247-61-4
MF:C8H6F2N2O2
MW:200.142248630524
CID:928158
PubChem ID:235932
Update Time:2025-04-19
1,1,2,2,3,3-hexafluoro-4,4-bis(trifluoromethyl)cyclobutane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,2,2,3,3-hexafluoro-4,4-bis(trifluoromethyl)cyclobutane
- 2,5-Difluor-benzoesaeure-ethylester
- 2,5-Difluor-N,N'-diformyl-p-phenylendiamin
- 2,5-Difluoro-benzoic acid ethyl ester
- Ethyl 2-fluoro-5-fluorobenzoate
- KB-111674
- SureCN1997075
- TL8004987
- (2,5-Difluoro-1,4-phenylene)dimethanimidic acid
- NSC37837
- DTXSID80962511
- NSC-37837
- 4247-61-4
-
- Inchi: 1S/C8H6F2N2O2/c9-5-1-7(11-3-13)6(10)2-8(5)12-4-14/h1-4H,(H,11,13)(H,12,14)
- InChI Key: HAAGXKXLDJFHGV-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=CC=1NC=O)F)NC=O
Computed Properties
- Exact Mass: 200.03978
- Monoisotopic Mass: 200.03973376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
- LogP: 2.51920
1,1,2,2,3,3-hexafluoro-4,4-bis(trifluoromethyl)cyclobutane Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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